N~2~-[(4-bromophenyl)sulfonyl]-N~2~-methyl-N~1~-(2-pyridinylmethyl)glycinamide

• IUPAC Name: 2-[(4-bromophenyl)sulfonyl-methylamino]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C15H16BrN3O3S/c1-19(23(21,22)14-7-5-12(16)6-8-14)11-15(20)18-10-13-4-2-3-9-17-13/h2-9H,10-11H2,1H3,(H,18,20)
• InChI Key: MPNKZGWKGINBSW-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NCC1=CC=CC=N1)S(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C15H16BrN3O3S
• Molecular Weight: 398.3 g/mol

Description

“N~2~-[(4-bromophenyl)sulfonyl]-N~2~-methyl-N~1~-(2-pyridinylmethyl)glycinamide” is a complex organic compound. It contains a 4-bromophenylsulfonyl group, a methyl group, and a 2-pyridinylmethyl group attached to a glycinamide core.

Synthesis Analysis

The synthesis of this compound or similar compounds typically involves complex organic reactions. For instance, compounds containing an L-valine residue and a 4-[(4-bromophenyl)sulfonyl]phenyl moiety have been synthesized, which belong to N-acyl-α-amino acids, 4H-1,3-oxazol-5-ones, 2-acylamino ketones, and 1,3-oxazoles chemotypes.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups attached to a glycinamide core. The compound has a molecular formula of C15H16BrN3O3S, an average mass of 398.275 Da, and a monoisotopic mass of 397.009552 Da.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to its structure. Electrophilic aromatic substitution could be a possible reaction mechanism, where an electrophile attacks the carbon atoms of the aromatic ring.

Future Directions

The future directions for this compound could involve further exploration of its potential antimicrobial effects, as well as its toxicity. In silico studies could also be performed to predict its potential antimicrobial effect and toxicity.